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Compound of Interest

Compound Name:
(3-Carbamoyl-5-

chlorophenyl)boronic acid

Cat. No.: B1371558 Get Quote

An In-Depth Technical Guide to Commercial Suppliers of (3-Carbamoyl-5-
chlorophenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-Carbamoyl-5-chlorophenyl)boronic acid is a specialized organic compound that serves

as a critical building block in modern medicinal chemistry and drug discovery. Its unique

structure, featuring a boronic acid group, a carbamoyl moiety, and a chlorine atom on a phenyl

ring, makes it a valuable reagent for the synthesis of complex molecules, particularly through

Suzuki-Miyaura cross-coupling reactions. This guide provides an in-depth overview of the

commercial suppliers of this important compound, along with technical insights into its

properties, handling, and applications.

Chemical Structure and Properties
(3-Carbamoyl-5-chlorophenyl)boronic acid, with the CAS number 913835-75-3, is

characterized by the following chemical structure:

Figure 1: Chemical structure of (3-Carbamoyl-5-chlorophenyl)boronic acid.

Key Chemical Properties:
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Molecular Formula: C₇H₇BClNO₃

Molecular Weight: 200.40 g/mol

Appearance: Typically a white to off-white powder.

Solubility: Soluble in organic solvents such as methanol, ethanol, and DMSO.

Commercial Availability and Supplier Comparison
A number of chemical suppliers offer (3-Carbamoyl-5-chlorophenyl)boronic acid, with

variations in purity, available quantities, and pricing. The following table provides a comparative

overview of some of the key commercial sources.

Supplier Catalog Number Purity
Available
Quantities

BLD Pharm BD108492 95% 1g, 5g, 25g

PharmaBlock PB03197 98% 1g, 5g, 10g, 25g

Combi-Blocks OR-8813 >97% 250mg, 1g, 5g

AstaTech 63635 97% 1g, 5g, 10g

Anichem AN-15822 97% 1g, 5g, 25g

Quality Control and Specification Analysis
When sourcing (3-Carbamoyl-5-chlorophenyl)boronic acid for research and development,

particularly for applications in drug discovery, stringent quality control is paramount. The purity

of the starting material can significantly impact the yield and purity of the final product.

Key Analytical Techniques for Quality Control:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and identify any organic impurities.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1371558?utm_src=pdf-body
https://www.benchchem.com/product/b1371558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the purity and identify

any trace impurities.

Melting Point Analysis: As an indicator of purity.

It is recommended to request a Certificate of Analysis (CoA) from the supplier, which should

provide detailed information on the analytical methods used and the specific batch results.

Applications in Organic Synthesis
The primary application of (3-Carbamoyl-5-chlorophenyl)boronic acid is as a building block

in Suzuki-Miyaura cross-coupling reactions. This versatile reaction allows for the formation of

carbon-carbon bonds, enabling the synthesis of complex biaryl and substituted aromatic

compounds, which are common motifs in pharmacologically active molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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